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Compound of Interest

Compound Name: N-Nitroso-N-methylurethane

Cat. No.: B032213 Get Quote

This guide provides an in-depth technical overview of N-Nitroso-N-methylurethane (NMU), a

compound of significant interest to researchers in organic chemistry and toxicology. We will

delve into its nomenclature, chemical properties, historical application in the synthesis of

diazomethane, and its well-documented role as a potent carcinogen through DNA alkylation.

This document is intended for researchers, scientists, and professionals in drug development

who require a comprehensive understanding of NMU's characteristics and safe handling.

Nomenclature and Synonyms: A Compound of Many
Names
N-Nitroso-N-methylurethane is identified by the CAS Number 615-53-2.[1][2] Due to its

historical and widespread use in various research contexts, it has acquired numerous

synonyms and alternative names. This can often be a source of confusion, and a clear

understanding of its nomenclature is crucial for accurate literature searches and unambiguous

communication.

The systematic IUPAC name for this compound is ethyl N-methyl-N-nitrosocarbamate.[3]

However, it is more commonly known by a variety of other names, which are summarized in the

table below for easy reference.
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Synonym Source/Reference

N-Methyl-N-nitrosourethane PubChem[3], TCI Chemicals

Methylnitrosourethane PubChem[3], OEHHA

Nitrosomethylurethane PubChem[3]

Carbamic acid, N-methyl-N-nitroso-, ethyl ester CymitQuimica[4], SIELC Technologies[2]

Ethyl N-methyl-N-nitrosocarbamate CymitQuimica[4], TCI Chemicals[5]

Ethyl N-methylnitrosocarbamate CymitQuimica[4], PubChem[3]

N-Ethoxycarbonyl-N-methylnitrosamine TCI Chemicals[5]

MNU / MNUN OEHHA[1]

NMUT OEHHA[1]

NSC 2860 CymitQuimica[4], PubChem[3]

RCRA waste number U178 PubChem[3], SIELC Technologies[2]

Chemical and Physical Properties
N-Nitroso-N-methylurethane is a yellow, oily liquid.[6] It is unstable and sensitive to light, with

the potential for spontaneous decomposition, especially when heated.[3] Its stability in aqueous

solutions is highly dependent on pH, decomposing more rapidly under alkaline conditions.[3]

This decomposition is the basis for its use in generating diazomethane.

Property Value

Molecular Formula C₄H₈N₂O₃

Molecular Weight 132.12 g/mol

Appearance Light yellow to brown clear liquid

Boiling Point 66 °C at 13 mmHg

Storage Temperature Refrigerated (0-10°C)
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Generation of Diazomethane: A Historical
Perspective and Protocol
Historically, N-Nitroso-N-methylurethane was a common laboratory reagent for the synthesis

of diazomethane, a versatile methylating agent. However, due to the extreme toxicity and

explosive nature of both the precursor and the product, this procedure should only be

performed by experienced chemists in a well-ventilated fume hood with appropriate safety

precautions, including a blast shield. Safer alternatives for diazomethane generation are now

more commonly used.

The fundamental principle behind this synthesis is the base-catalyzed decomposition of N-
Nitroso-N-methylurethane. The reaction proceeds via an elimination mechanism, yielding

diazomethane, ethanol, and carbonate.

N-Nitroso-N-methylurethane [Unstable Intermediate]+ OH⁻

Base (e.g., KOH) Diazomethane (CH₂N₂)

Ethanol

Carbonate

Click to download full resolution via product page

Caption: Base-catalyzed decomposition of N-Nitroso-N-methylurethane to diazomethane.

Experimental Protocol: Generation of an Ethereal
Solution of Diazomethane
This protocol is adapted from established methods for the generation of diazomethane from N-

nitroso compounds. Extreme caution is advised.

Materials:
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N-Nitroso-N-methylurethane

Diethyl ether (anhydrous)

Potassium hydroxide (KOH)

Ice bath

Distillation apparatus with a flame-polished glass joint

Receiving flask cooled in an ice-salt bath

Procedure:

In a round-bottomed flask, prepare a solution of potassium hydroxide in a suitable solvent

(e.g., 50% aqueous KOH).

Cool the flask in an ice bath to 5°C.

Add a solution of N-Nitroso-N-methylurethane in diethyl ether to the cooled KOH solution,

with gentle swirling.

Fit the flask with a distillation apparatus. The receiving flask should contain a small amount

of diethyl ether and be cooled in an ice-salt bath.

Gently warm the reaction flask in a water bath to no more than 50°C.

The yellow ethereal solution of diazomethane will co-distill with the ether.

Collect the distillate until it becomes colorless. Do not distill to dryness.

The resulting ethereal solution of diazomethane should be used immediately and not stored.

Mechanism of Carcinogenesis: DNA Alkylation
N-Nitroso-N-methylurethane is a potent carcinogen, and its mechanism of action is well-

understood to be through the alkylation of DNA.[7] This process does not require metabolic

activation, meaning it is a direct-acting carcinogen. The electrophilic methyldiazonium ion,
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generated from the decomposition of N-Nitroso-N-methylurethane, is the ultimate

carcinogenic species.

This highly reactive intermediate readily attacks nucleophilic sites on DNA bases, with a

particular affinity for the N7 and O6 positions of guanine. The alkylation at the O6 position of

guanine is considered to be a particularly pro-mutagenic lesion, as it can lead to mispairing

with thymine instead of cytosine during DNA replication. This results in a G:C to A:T transition

mutation, which can activate oncogenes or inactivate tumor suppressor genes, ultimately

leading to carcinogenesis.

Decomposition

DNA Alkylation Mutagenesis

N-Nitroso-N-methylurethane Methyldiazonium ion (CH₃N₂⁺)

O⁶-Methylguanine

Alkylation

Guanine in DNA DNA Replication Mispairing with Thymine G:C to A:T Transition

Click to download full resolution via product page

Caption: The carcinogenic mechanism of N-Nitroso-N-methylurethane via DNA alkylation.

Safety and Handling
N-Nitroso-N-methylurethane is a highly toxic and carcinogenic compound and must be

handled with extreme caution. It is classified as a probable human carcinogen. Exposure can

occur through inhalation, ingestion, or skin contact.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Use chemical safety goggles and a face shield.
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Lab Coat: A lab coat is mandatory.

Respiratory Protection: Work in a certified chemical fume hood. If there is a risk of inhalation,

a respirator may be necessary.

Handling:

Always handle N-Nitroso-N-methylurethane in a well-ventilated fume hood.

Avoid contact with skin and eyes.

Do not heat the compound unless as part of a carefully controlled reaction, as it can

decompose explosively.

Store in a cool, dark, and well-ventilated area, away from incompatible materials such as

strong acids and bases.

Disposal:

All waste containing N-Nitroso-N-methylurethane must be disposed of as hazardous waste

according to local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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